Cas no 1000932-41-1 (2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide)

• Product Name: 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide
• CAS No: 1000932-41-1
• MF: C₇H₇N₃O₄
• MW: 197.148181200027
• MDL: MFCD09863445
• CID: 5204973
• PubChem ID: 25489698
• Update Time: 2026-03-06

2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetamide, 5-nitro-2-oxo-
• 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide

• MDL： MFCD09863445
• Inchi： 1S/C7H7N3O4/c8-6(11)4-9-3-5(10(13)14)1-2-7(9)12/h1-3H,4H2,(H2,8,11)
• InChI Key： LMTQBEKCIGHCCD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N)=O)C=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide

Introduction to 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide (CAS No. 1000932-41-1)

2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. With a Chemical Abstracts Service (CAS) number of 1000932-41-1, this compound has garnered attention in recent years due to its potential applications in drug discovery and therapeutic development. The molecular framework of 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide consists of a dihydropyridine core functionalized with a nitro group and an acetamide moiety, which collectively contribute to its unique chemical and pharmacological properties.

The dihydropyridine scaffold is well-known for its role in cardiovascular medications, particularly in calcium channel blockers. However, the introduction of a nitro group at the 5-position and an acetamide substituent at the 1-position introduces additional pharmacophores that modulate the compound's reactivity and biological efficacy. This structural configuration has been explored in various research studies aiming to develop novel therapeutic agents with enhanced specificity and reduced side effects.

In recent years, there has been a surge in interest regarding the pharmacological potential of nitro-substituted heterocycles. The nitro group in 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide serves as a key pharmacophore, enabling redox-active properties that are exploited in several therapeutic contexts. For instance, nitro compounds have been investigated for their anti-inflammatory, antimicrobial, and anticancer effects. The redox cycling of nitro groups can generate reactive oxygen species (ROS) that selectively target pathological cells, making such compounds attractive candidates for developing targeted therapies.

The acetamide moiety in the molecule further enhances its biological activity by contributing to hydrogen bonding interactions with biological targets. This feature is particularly relevant in drug design, as it allows for precise modulation of binding affinity and selectivity. Studies have demonstrated that acetamides can serve as effective bioisosters, replacing other functional groups without significantly altering the overall pharmacological profile of the compound. In the context of 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide, the acetamide group may play a crucial role in mediating interactions with enzymes or receptors involved in metabolic pathways relevant to diseases such as diabetes and inflammation.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates like 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide. Molecular docking simulations have been employed to evaluate the binding affinity of this compound to various biological targets, including enzymes and receptors implicated in neurological disorders. These studies have highlighted the compound's potential as a lead molecule for further optimization towards therapeutic applications.

The synthesis of 2-(5-nitro-2-oxo-1,2-dihydropyridin-1-yl)acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group necessitates careful handling due to its potential oxidizing properties under certain conditions. However, modern synthetic methodologies have improved the safety and efficiency of introducing nitro functionalities into organic molecules. Additionally, catalytic reduction strategies can be employed to convert nitro groups into more stable amine derivatives, which may alter the pharmacological properties of the compound.

One of the most compelling aspects of 2-(5-nitro-2-oxyo 1 12 dihydropyridin 11 yl acetamide) is its potential as a scaffold for structure-based drug design. By leveraging computational tools and experimental data, researchers can systematically modify various functional groups within the molecule to enhance its potency and selectivity against specific targets. This modular approach has been successfully applied in other areas of medicinal chemistry, leading to the discovery of novel therapeutics with improved pharmacokinetic profiles.

The biological activity of 100093241 has been explored in several preclinical studies aimed at evaluating its potential therapeutic applications. Initial findings suggest that this compound exhibits promising anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Furthermore, its ability to interact with redox-sensitive targets makes it an intriguing candidate for developing treatments against oxidative stress-related diseases such as neurodegenerative disorders.

In conclusion,(5nitro 12 oxo 11 dihydropyridin 11 yl acetamide) represents a fascinating compound with significant pharmaceutical potential. Its unique structural features—comprising a dihydropyridine core functionalized with a nitro group and an acetamide moiety—endow it with diverse biological activities that are being actively investigated. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,100093241 may emerge as a valuable tool in drug discovery efforts aimed at addressing complex diseases.